(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2-fluorobenzoate
• InChI: InChI=1S/C25H19FO7/c1-29-19-11-8-14(23(30-2)24(19)31-3)12-21-22(27)17-10-9-15(13-20(17)33-21)32-25(28)16-6-4-5-7-18(16)26/h4-13H,1-3H3/b21-12-
• InChI Key: AJXXNHLINTXMKK-MTJSOVHGSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4F)OC)OC
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4F)OC)OC
• Molecular Formula: C25H19FO7
• Molecular Weight: 450.4 g/mol

Description

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate is a useful research compound. Its molecular formula is C25H19FO7 and its molecular weight is 450.418. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Compounds with similar structural features have been synthesized and evaluated for their biological activities. For example, new imidazolyl acetic acid derivatives were synthesized and assessed for their anti-inflammatory and analgesic activities, showing significant effects against carrageenan-induced rat paw edema and in the writhing test in albino mice (Khalifa & Abdelbaky, 2008). Similarly, derivatives of (Z)-2-((5-(4-hydroxybenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acid showed antimicrobial activity against both gram-positive and gram-negative bacteria (PansareDattatraya & Devan, 2015).

Mechanistic Studies and Environmental Impact

• The bacterial metabolism of compounds with similar structural motifs, such as fluorene, dibenzofuran, dibenzothiophene, and carbazole, has been reviewed, highlighting their susceptibility to different modes of initial oxidation and the influence of the electronegativity of connecting atoms on degradation pathways (Bressler & Fedorak, 2000).

Drug Delivery Applications

• The potential of metal-organic frameworks (MOFs) for the controlled release of bioactive molecules, including drugs, has been investigated. This includes studies on encapsulation efficiency, loading mechanisms, and release kinetics under simulated conditions, providing insights into the design of topical drug delivery systems (Noorian et al., 2020).

Orexin Receptor Mechanisms in Eating Disorders

• The role of orexin-1 receptor mechanisms in compulsive food consumption and binge eating in female rats has been explored, indicating potential therapeutic targets for eating disorders with a compulsive component (Piccoli et al., 2012).